Cas no 2034541-71-2 (3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea)
3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea
- AKOS026692798
- F6512-1963
- 2034541-71-2
- 3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea
- 1-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-3-(thiophen-2-ylmethyl)urea
- 1-((4-cyclohexylthiazol-2-yl)methyl)-3-(thiophen-2-ylmethyl)urea
-
- Inchi: 1S/C16H21N3OS2/c20-16(17-9-13-7-4-8-21-13)18-10-15-19-14(11-22-15)12-5-2-1-3-6-12/h4,7-8,11-12H,1-3,5-6,9-10H2,(H2,17,18,20)
- InChI Key: MXSBHWIEZCBIHN-UHFFFAOYSA-N
- SMILES: S1C(CNC(NCC2=CC=CS2)=O)=NC(=C1)C1CCCCC1
Computed Properties
- Exact Mass: 335.11260465g/mol
- Monoisotopic Mass: 335.11260465g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 111Ų
3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6512-1963-2μmol |
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea |
2034541-71-2 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6512-1963-5μmol |
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea |
2034541-71-2 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6512-1963-1mg |
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea |
2034541-71-2 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6512-1963-2mg |
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea |
2034541-71-2 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6512-1963-3mg |
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea |
2034541-71-2 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6512-1963-4mg |
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea |
2034541-71-2 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6512-1963-5mg |
3-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-1-[(thiophen-2-yl)methyl]urea |
2034541-71-2 | 5mg |
$103.5 | 2023-09-08 |
3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea
Introduction to 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea (CAS No. 2034541-71-2)
3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea (CAS No. 2034541-71-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of urea derivatives and is characterized by its unique structural features, including a cyclohexyl-substituted thiazole moiety and a thiophene ring. These structural elements contribute to its potential therapeutic applications and biological activities, making it a promising candidate for further investigation.
The chemical structure of 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea can be described as follows: it consists of a central urea group flanked by two distinct substituents. The first substituent is a methyl group attached to a 4-cyclohexyl-substituted thiazole ring, while the second substituent is a methyl group attached to a thiophene ring. The presence of these functional groups imparts specific chemical properties and biological activities to the compound.
Recent studies have highlighted the potential of 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound exhibits significant anti-inflammatory activity, which can be attributed to its ability to modulate key inflammatory pathways. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are known to play crucial roles in the pathogenesis of inflammatory diseases.
In addition to its anti-inflammatory effects, 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea has also shown promise in the treatment of neurological disorders. Studies have indicated that this compound possesses neuroprotective properties, which may be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to reduce oxidative stress and prevent neuronal cell death.
The pharmacokinetic properties of 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its oral bioavailability is relatively high, and it demonstrates good plasma stability and low toxicity, making it suitable for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-y l)methylurea in various disease models. Preliminary results from these trials have been promising, with the compound showing significant therapeutic benefits without major adverse effects. These findings underscore the potential of this compound as a novel therapeutic agent for treating inflammatory and neurological disorders.
In conclusion, 3-(4-cyclohexyl-1,3-thiazol -2 -y l)me th yl - 1 -( thi ophen - 2 - y l)me th yl urea (CAS No. 2034541 - 7 1 - 2) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its potential use in clinical settings.
2034541-71-2 (3-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-1-(thiophen-2-yl)methylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)